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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methylbutyl pentanoate, also

known as isopentyl pentanoate or isoamyl valerate. It covers its chemical structure, properties,

synthesis, and relevance in various scientific fields.

Chemical Identity and Structure
3-Methylbutyl pentanoate is an organic compound classified as a fatty acid ester.[1][2][3] It is

formed from the esterification of 3-methylbutanol (isoamyl alcohol) and pentanoic acid (valeric

acid).[1] This ester is recognized for its characteristic fruity aroma.[1]

Molecular and Structural Formula
The molecular formula of 3-methylbutyl pentanoate is C₁₀H₂₀O₂.[1][2] Its structure consists of

a pentanoate group (a five-carbon straight chain with a carboxyl group) bonded to a 3-

methylbutyl group (a four-carbon chain with a methyl group on the third carbon) through an

ester linkage.

The canonical SMILES representation of the molecule is CCCCC(=O)OCCC(C)C.[1][2]

Caption: Structural formula of 3-methylbutyl pentanoate.
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A summary of the key physicochemical properties of 3-methylbutyl pentanoate is presented

in the table below.

Property Value Reference

Molecular Weight 172.26 g/mol [1][4]

Molecular Formula C₁₀H₂₀O₂ [1][5]

CAS Number 2050-09-1 [1]

IUPAC Name 3-methylbutyl pentanoate [1][2]

Density 0.862 g/mL at 20 °C [6]

Boiling Point 188 °C [6]

Synonyms

Isopentyl pentanoate, Isoamyl

valerate, Valeric acid, 3-

methylbutyl ester

[3]

Synthesis of 3-Methylbutyl Pentanoate
The most common method for synthesizing 3-methylbutyl pentanoate is through Fischer-

Speier esterification.[1][7]

Fischer-Speier Esterification
This method involves the acid-catalyzed reaction between a carboxylic acid (pentanoic acid)

and an alcohol (3-methylbutanol).[1] A strong acid, such as sulfuric acid, is typically used as the

catalyst. The reaction is reversible, and to drive the equilibrium towards the product, an excess

of one of the reactants is often used.[8]

Reactants:
3-Methylbutanol
Pentanoic Acid

Reflux

Acid Catalyst
(e.g., H₂SO₄)

Work-up
(Washing & Neutralization)

Purification
(Distillation)

Product:
3-Methylbutyl Pentanoate
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Caption: General workflow for Fischer-Speier esterification.

Experimental Protocol: Generalized Fischer
Esterification
The following is a generalized protocol for the synthesis of an ester like 3-methylbutyl
pentanoate, adapted from a standard Fischer esterification procedure.[8]

Reactant Mixing: In a round-bottom flask, combine 3-methylbutanol and a molar excess of

pentanoic acid.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture while swirling.

Reflux: Add boiling chips and assemble a reflux condenser. Heat the mixture to reflux for a

specified period to allow the reaction to proceed towards completion.

Work-up: After cooling, the reaction mixture is transferred to a separatory funnel. It is washed

sequentially with water, a weak base (e.g., sodium bicarbonate solution) to neutralize the

excess acid, and finally with brine to remove residual water.

Drying and Purification: The organic layer is dried over an anhydrous salt (e.g., anhydrous

sodium sulfate). The final product is then purified by distillation.

Spectroscopic Data
The structure of 3-methylbutyl pentanoate can be confirmed using various spectroscopic

techniques. Data for this compound are available in public databases.

Mass Spectrometry (Electron Ionization): Mass spectral data is available through the NIST

Chemistry WebBook.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectra for pentanoic acid, 3-

methylbutyl ester are available.[9]

Infrared (IR) Spectroscopy: IR spectral data has also been documented.[3]
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Applications in Research and Industry
Due to its characteristic fruity aroma, 3-methylbutyl pentanoate has several applications:

Flavoring Agent: It is used as a flavoring agent in food products.[1]

Fragrance Component: It is utilized in the fragrance industry for perfumes and other scented

products.[1]

Solvent: Its chemical properties also allow it to be used as a solvent in certain industrial

applications.[1]

In scientific research, fatty acid esters like 3-methylbutyl pentanoate are studied for their

biological roles, particularly in food science and for potential applications in material science,

such as in the development of biofuels.[1]

Biological Significance
3-Methylbutyl pentanoate is a naturally occurring compound found in some fruits and

contributes to their aroma profile.[1] It has also been identified as a floral compound in various

rose species.[10]

Biosynthesis Pathway
In plants, the biosynthesis of branched-chain esters like 3-methylbutyl pentanoate can occur

via pathways such as the citramalate synthase pathway. The final step in its formation is

catalyzed by alcohol acyltransferases (AATs), which facilitate the esterification of an alcohol (3-

methylbutanol) with an acyl-CoA (pentanoyl-CoA).[1]
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Caption: Simplified biosynthesis of 3-methylbutyl pentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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